Cas no 52250-51-8 (3,4-Dihydro-1-phenylisoquinoline Hydrochloride)

• Product Name: 3,4-Dihydro-1-phenylisoquinoline Hydrochloride
• CAS No: 52250-51-8
• MF: C₁₅H₁₄ClN
• MW: 243.731362819672
• CID: 56193
• PubChem ID: 12220823
• Update Time: 2025-05-19

3,4-Dihydro-1-phenylisoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3,4-dihydroisoquinoline hydrochloride
• 3,4-Dihydro-1-phenylisoquinoline Hydrochloride
• 1-phenyl-3,4-dihydroisochinoline hydrochloride
• 1-phenyl-3,4-dihydroisoquinolin HCl salt
• 1-phenyl-3,4-dihydroisoquinoline;hydrochloride
• Isoquinoline, 3,4-dihydro-1-phenyl-, hydrochloride
• CS-7013
• MFCD11558914
• A918362
• 1-Phenyl-3,4-dihydroisoquinolinehydrochloride
• 3,4-Dihydro-1-phenylisoquinoline HCl
• AKOS000425429
• 52250-51-8
• CHEMBL3246065

• Inchi： 1S/C15H13N.ClH/c1-2-7-13(8-3-1)15-14-9-5-4-6-12(14)10-11-16-15;/h1-9H,10-11H2;1H
• InChI Key： CCQSSXFAAAJMCP-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C2C=CC=CC=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 243.08100
• Monoisotopic Mass: 243.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36000
• LogP: 3.31770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 3,4-Dihydro-1-phenylisoquinoline Hydrochloride

Introduction to 3,4-Dihydro-1-phenylisoquinoline Hydrochloride (CAS No. 52250-51-8)

3,4-Dihydro-1-phenylisoquinoline Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 52250-51-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The isoquinoline scaffold is well-known for its presence in numerous naturally occurring alkaloids, which have been extensively studied for their pharmacological properties. Among these, 3,4-Dihydro-1-phenylisoquinoline Hydrochloride has emerged as a compound of interest in the development of novel therapeutic agents. Its structural framework allows for modifications that can fine-tune its biological activity, making it a versatile building block in drug discovery programs.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their potential roles in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique electronic and steric properties of the 3,4-Dihydro-1-phenylisoquinoline Hydrochloride molecule contribute to its ability to interact with biological targets in specific ways. This has led to investigations into its efficacy as an anti-cancer agent, particularly in targeting mechanisms that are involved in tumor growth and progression.

One of the most compelling aspects of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with disease states. By inhibiting specific kinases, this compound may be able to modulate cellular processes that are aberrant in diseased conditions. Preliminary studies have suggested that it may have inhibitory effects on certain tyrosine kinases, which are implicated in cancer cell proliferation and survival.

The synthesis of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. The hydrochloride salt is typically obtained by treating the free base with hydrochloric acid or another suitable acid reagent.

From a pharmaceutical development perspective, the solubility and stability of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride are critical factors that influence its formulation as an active pharmaceutical ingredient (API). Enhancing solubility can improve bioavailability, while maintaining stability ensures that the compound remains effective throughout its shelf life. These properties make it an attractive candidate for further development into a drug product.

The pharmacokinetic profile of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride is another area of active investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to study these parameters.

Recent advancements in computational chemistry have also played a pivotal role in the study of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This approach has accelerated the discovery process by enabling virtual screening of potential drug candidates before conducting expensive wet-lab experiments.

The potential therapeutic applications of 3,4-Dihydro-1-phenylisoquinoline Hydrochloride extend beyond cancer treatment. There is growing evidence suggesting that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates in the brain, and isoquinoline derivatives have shown promise in disrupting these pathological processes.

In conclusion,3,4-Dihydro-1-phenylisoquinoline Hydrochloride (CAS No. 52250-51-8) represents a promising compound in pharmaceutical research with diverse biological activities and therapeutic potential. Its unique structural features make it a valuable tool for developing novel drugs targeting various diseases. Ongoing research efforts continue to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.